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Compound of Interest

Compound Name: IDO5L

Cat. No.: B612236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the indoleamine 2,3-dioxygenase (IDO) inhibitor, IDO5L, using dimethyl

sulfoxide (DMSO) as a solvent. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
IDO5L is a potent inhibitor of the enzyme indoleamine 2,3-dioxygenase (IDO1), with an IC50 of

10 nM.[1] IDO1 is a key enzyme in the kynurenine pathway, which is involved in tryptophan

metabolism.[2][3] By inhibiting IDO1, IDO5L can modulate immune responses, making it a

valuable tool in cancer immunotherapy research and other immunological studies.[3][4]

Accurate preparation of IDO5L stock solutions is the first critical step for in vitro and in vivo

studies. DMSO is a common solvent for IDO5L due to its high solubilizing capacity for this

compound.[1][5][6]
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Property Value Reference

Molecular Weight 271.64 g/mol [1][6]

Formula C9H7ClFN5O2 [1][6]

CAS Number 914471-09-3 [1][5]

Appearance Off-white to yellow solid [5]

IC50 (IDO1) 10 nM [1]

IC50 (HeLa cells) 19 nM [1][5]

Solubility of IDO5L
Solvent Solubility Reference

DMSO 50 mg/mL (184.07 mM) [1]

DMSO ≥ 52 mg/mL (191.43 mM) [5][6]

Ethanol 27.2 mg/mL (100.13 mM) [1]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Reference

Solid Powder -20°C 3 years [1][5]

Solid Powder 4°C 2 years [5]

In DMSO -80°C 1 year [1]

In DMSO -20°C 1 year [5]
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Anhydrous Dimethyl Sulfoxide (DMSO), reagent grade

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated pipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM IDO5L Stock
Solution in DMSO
This protocol is suitable for most in vitro cell-based assays.

Acclimatization: Allow the vial of IDO5L powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of IDO5L powder. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 2.7164 mg of IDO5L (Molecular

Weight = 271.64 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

IDO5L powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the IDO5L powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

necessary.[1][5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass

vials.[7][8]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[1][5][7]
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For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[9]

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in sterile cell culture medium or PBS. For example, to get a 100 µM

working solution, dilute the 10 mM stock 1:100.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration of IDO5L. For example, to achieve

a final concentration of 1 µM in 2 mL of cell culture medium, add 0.2 µL of the 10 mM stock

solution. To avoid precipitation, it is recommended to pre-warm both the stock solution and

the culture medium to 37°C before dilution.[1]

Protocol 3: Preparation of IDO5L for In Vivo Studies
For in vivo experiments, IDO5L is often formulated in a vehicle containing DMSO and other

solubilizing agents. A common formulation is a mixture of DMSO, PEG300, Tween-80, and

saline.[1][5]

Stock Solution Preparation: Prepare a concentrated stock solution of IDO5L in DMSO (e.g.,

25 mg/mL).[5]

Vehicle Preparation: Prepare the vehicle by sequentially adding and mixing the components.

For a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, the

order of addition is critical.[1][5]

Final Formulation: Add the IDO5L stock solution to the pre-mixed vehicle to achieve the

desired final concentration. For example, to prepare 1 mL of a 2.5 mg/mL solution, add 100

µL of the 25 mg/mL DMSO stock to 900 µL of the vehicle containing PEG300, Tween-80, and

saline in the correct proportions.[5]

Administration: The final formulation should be a clear solution and prepared fresh before

each use.[10][11]
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Caption: IDO1 pathway and the inhibitory action of IDO5L.
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Caption: Workflow for preparing IDO5L stock solution in DMSO.
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Stability and Handling Considerations
Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb water from the

atmosphere. The presence of water can affect the solubility and stability of the compound.

[12][13] It is crucial to use anhydrous DMSO and to minimize the exposure of the solvent and

the stock solution to air.

Freeze-Thaw Cycles: Repeated freezing and thawing of the stock solution should be avoided

as it can lead to degradation of the compound.[7][8] Aliquoting into single-use volumes is the

best practice.

Light Sensitivity: Protect the stock solution from light to prevent photodegradation.

Solvent Effects: Be aware that DMSO can have biological effects on its own, especially at

higher concentrations.[14][15][16][17] Always include a vehicle control (DMSO alone) in your

experiments to account for any solvent-induced effects. The final concentration of DMSO in

cell-based assays should generally not exceed 0.5%.[9]

By following these detailed application notes and protocols, researchers can ensure the reliable

and consistent preparation of IDO5L stock solutions, leading to more accurate and

reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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